Cas no 1086398-43-7 (2-Chloro-6-fluoro-8-methoxyquinoline)

• Product Name: 2-Chloro-6-fluoro-8-methoxyquinoline
• CAS No: 1086398-43-7
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• MDL: MFCD11501269
• CID: 4560249
• PubChem ID: 50999268
• Update Time: 2025-09-26

2-Chloro-6-fluoro-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-8-methoxyquinoline
• 2-Chloro-6-fluoro-8-methoxy-quinoline
• SB69367
• A925657
• MFCD11501269
• CS-0172557
• 1086398-43-7
• AKOS013527988
• AS-37209

• MDL： MFCD11501269
• Inchi： 1S/C10H7ClFNO/c1-14-8-5-7(12)4-6-2-3-9(11)13-10(6)8/h2-5H,1H3
• InChI Key： CUJLXWMQSIFPSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=C(C=C(C2=N1)OC)F

Computed Properties

• Exact Mass: 211.0200197g/mol
• Monoisotopic Mass: 211.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Experimental Properties

• Color/Form: White to Yellow Solid

2-Chloro-6-fluoro-8-methoxyquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 2-Chloro-6-fluoro-8-methoxyquinoline

Introduction to 2-Chloro-6-fluoro-8-methoxyquinoline (CAS No. 1086398-43-7) and Its Applications in Modern Chemical Biology

2-Chloro-6-fluoro-8-methoxyquinoline, identified by the CAS number 1086398-43-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The presence of chloro, fluoro, and methoxy substituents in its molecular structure imparts distinct chemical reactivity and functional characteristics, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The quinoline scaffold has a rich history in pharmaceutical development, with several FDA-approved drugs derived from this class exhibiting potent antimicrobial, antimalarial, and anticancer effects. Among these derivatives, 2-Chloro-6-fluoro-8-methoxyquinoline stands out due to its optimized substitution pattern, which enhances its binding affinity to biological targets while minimizing off-target effects. This balance is crucial for developing novel therapeutics with improved efficacy and safety profiles.

In recent years, there has been a surge in research focused on quinoline derivatives as potential candidates for treating various diseases, including cancer and infectious disorders. The fluorine atom in 2-Chloro-6-fluoro-8-methoxyquinoline plays a pivotal role in modulating the compound's metabolic stability and bioavailability. Fluorinated quinolines have been shown to exhibit enhanced lipophilicity and resistance to enzymatic degradation, which are key factors in drug design. Furthermore, the methoxy group contributes to the compound's solubility and interaction with biological membranes, further enhancing its pharmacokinetic properties.

One of the most compelling aspects of 2-Chloro-6-fluoro-8-methoxyquinoline is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression, such as kinases and proteases. The chloro substituent provides a reactive site for further functionalization, allowing chemists to explore diverse structural modifications. These modifications can fine-tune the compound's biological activity, enabling the development of highly specific therapeutics.

Recent studies have highlighted the role of 2-Chloro-6-fluoro-8-methoxyquinoline in combating drug-resistant pathogens. The quinoline scaffold has demonstrated efficacy against bacteria that exhibit resistance to conventional antibiotics, making it a promising candidate for next-generation antimicrobial agents. Additionally, the compound's ability to interfere with bacterial DNA replication has opened new avenues for treating infections caused by multidrug-resistant strains.

The synthesis of 2-Chloro-6-fluoro-8-methoxyquinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of the compound but also provide insights into optimizing its structural features for better pharmacological outcomes.

In conclusion, 2-Chloro-6-fluoro-8-methoxyquinoline (CAS No. 1086398-43-7) represents a significant advancement in chemical biology and drug discovery. Its unique structural attributes and versatile reactivity make it an invaluable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly pivotal role in shaping the future of medicinal chemistry and therapeutic innovation.